Cas no 2168773-10-0 (2-methyl-5-(2-methylpiperidin-4-yl)piperidine)

• Product Name: 2-methyl-5-(2-methylpiperidin-4-yl)piperidine
• CAS No: 2168773-10-0
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 6424827
• PubChem ID: 165550793
• Update Time: 2025-10-21

2-methyl-5-(2-methylpiperidin-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(2-methylpiperidin-4-yl)piperidine
• EN300-1476585
• 2168773-10-0

• Inchi： 1S/C12H24N2/c1-9-3-4-12(8-14-9)11-5-6-13-10(2)7-11/h9-14H,3-8H2,1-2H3
• InChI Key： FNWZMUPXXWAQSR-UHFFFAOYSA-N
• SMILES： N1C(C)CCC(C1)C1CCNC(C)C1

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.1Ų

Additional information on 2-methyl-5-(2-methylpiperidin-4-yl)piperidine

Introduction to CAS No. 2168773-10-0: 2-Methyl-5-(2-Methylpiperidin-4-Yl)Piperidine

The compound with CAS No. 2168773-10-0, commonly referred to as 2-methyl-5-(2-methylpiperidin-4-yl)piperidine, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their structural versatility and biological activity.

Piperidine is a six-membered ring containing one nitrogen atom, making it a heterocyclic amine. The presence of two methyl groups in the structure of 2-methyl-5-(2-methylpiperidin-4-yl)piperidine introduces additional complexity and functionality to the molecule. The methyl groups are strategically positioned at the 2 and 4 positions of the piperidine rings, which can significantly influence the compound's physical and chemical properties.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. For instance, researchers have explored the role of such compounds in modulating enzyme activity and targeting specific receptors in the human body.

The synthesis of 2-methyl-5-(2-methylpiperidin-4-yl)piperidine involves a series of carefully designed organic reactions, including nucleophilic substitutions and ring-closing processes. These methods ensure the formation of the desired piperidine framework with high precision and yield.

In terms of applications, CAS No. 2168773-10-0 has shown promise in materials science as well. Its unique structure allows for potential use in polymer chemistry, where it can serve as a building block for advanced materials with tailored properties.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 2-methyl-5-(2-methylpiperidin-4-yL)piperidine with unprecedented accuracy. These insights are invaluable for designing new synthetic routes and optimizing existing ones.

In conclusion, CAS No. 2168773-10-0: 2-Methyl-5-(2-Methylpiperidin-4-Yl)Piperidine stands out as a versatile compound with diverse applications across multiple disciplines. Its intricate structure and functional groups make it a valuable subject for further research, particularly in drug discovery and materials science.